Cas no 1806745-56-1 (Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806745-56-1
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4813784
• Update Time: 2025-06-12

Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H7F5INO3/c1-2-19-9(18)6-5(7(11)12)4(3-17-8(6)16)20-10(13,14)15/h3,7H,2H2,1H3
• InChI Key： XOIPYMWQLDNBTA-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=C(C(F)F)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

Recent Advances in the Application of Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806745-56-1) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806745-56-1) is a highly specialized pyridine derivative that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of agrochemicals, pharmaceuticals, and materials science, particularly due to its ability to act as a key building block in cross-coupling reactions and other transformative chemical processes.

The structural attributes of Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate make it particularly valuable in medicinal chemistry. The presence of the iodine atom at the 2-position facilitates palladium-catalyzed cross-coupling reactions, enabling the construction of complex heterocyclic scaffolds. Meanwhile, the trifluoromethoxy group enhances the lipophilicity and metabolic stability of derived compounds, which is crucial for drug design. Recent publications in journals such as the Journal of Medicinal Chemistry and Organic Letters have demonstrated its utility in the synthesis of potential kinase inhibitors and antimicrobial agents, underscoring its broad applicability.

One of the most notable advancements involving this compound is its role in the synthesis of fluorinated analogs of known pharmaceuticals. Fluorination is a common strategy to improve the pharmacokinetic properties of drug candidates, and the difluoromethyl and trifluoromethoxy groups in this pyridine derivative offer distinct advantages. For instance, a 2023 study published in ACS Medicinal Chemistry Letters detailed its use in creating fluorinated derivatives of anti-inflammatory drugs, which exhibited enhanced bioavailability and reduced toxicity profiles compared to their non-fluorinated counterparts. These findings suggest that Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate could play a pivotal role in the next generation of fluorinated therapeutics.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. The trifluoromethoxy group, in particular, is known to confer insecticidal and herbicidal activity, making it a valuable component in the design of new crop protection agents. Recent patent filings and industry reports indicate that several agrochemical companies are investigating derivatives of this pyridine compound for their potential to address resistance issues in pest management. For example, a 2022 patent by a leading agrochemical firm described its incorporation into a novel class of insecticides with improved environmental safety profiles.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 4-(difluoromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate. Recent methodological improvements, such as the development of more efficient catalytic systems for its preparation, have been reported in synthetic chemistry journals. These advances are critical for ensuring the compound's accessibility for further research and commercialization. Looking ahead, ongoing studies are expected to uncover additional applications for this versatile intermediate, solidifying its importance in both academic and industrial settings.